![molecular formula C10H17NO5 B033476 (R)-4-(tert-butoxycarbonyl)morpholine-2-carboxylic acid CAS No. 884512-77-0](/img/structure/B33476.png)
(R)-4-(tert-butoxycarbonyl)morpholine-2-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of (R)-4-(tert-butoxycarbonyl)morpholine-2-carboxylic acid and related compounds involves several key steps, including the use of enantioselective synthesis methods and enzyme-catalyzed kinetic resolutions. For instance, the enantioselective synthesis of (R)- and (S)-N-Boc-morpholine-2-carboxylic acids was achieved using a highly selective enzyme-catalyzed kinetic resolution, leading to efficient and stereoselective production of reboxetine analogs (Fish et al., 2009). Furthermore, an improved synthesis approach involving a modified Pictet-Spengler reaction was described, yielding high enantiomeric excess and overall yield starting from D-tyrosine (Cong Liu et al., 2008).
Molecular Structure Analysis
Chemical Reactions and Properties
Chemical reactions involving this compound often leverage its reactive carboxylic acid and morpholine functionalities. The compound participates in various chemical transformations, including conjugate addition, cyclization, and esterification reactions. The use of 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI) as a tert-butoxycarbonylation reagent for acidic substrates exemplifies its versatility in synthetic chemistry (Yukako Saito et al., 2006).
Scientific Research Applications
Asymmetric Synthesis of Amino Acids : This compound plays a key role in the asymmetric synthesis of N-tert-butoxycarbonyl -amino acids (Williams et al., 2003).
Improved Synthesis of Tetrahydroisoquinoline Carboxylic Acid : An improved synthesis method involving this compound yields high enantiomeric excess and low racemization, crucial for producing certain carboxylic acids (Liu et al., 2008).
Synthesis of Reboxetine Analogs : Enantioselective synthesis of N-Boc-morpholine-2-carboxylic acids using this compound is applied in creating reboxetine analogs (Fish et al., 2009).
Synthesis of Antitumor Antibiotics : It is used as a key intermediate in synthesizing antitumor antibiotic tetrahydroisoquinoline natural products (Li et al., 2013).
Scientific Research Applications : This compound, synthesized as (1R,3S,5R)-2-(tert-butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid, has potential applications in scientific research (Gan et al., 2013).
Synthesis of Homochiral Amino Acid Derivatives : It's important for synthesizing homochiral amino acid derivatives, having significant synthetic value (Kollár & Sándor, 1993).
Synthesis of N-tert-Butoxycarbonyl-thiazolidine Carboxylic Acid : This compound has potential applications in organic syntheses and antibacterial activities (Song et al., 2015).
Peptidomimetic Chemistry : Enantiopure Fmoc-protected morpholine-3-carboxylic acid derived from this compound is used in peptidomimetic chemistry (Sladojevich et al., 2007).
Biodegradable Polyesteramides : It can be used to synthesize biodegradable polyesteramides with functional groups (Veld et al., 1992).
Synthesis of Esters and Anhydrides : The compound is utilized in reactions between carboxylic acids and dicarbonates, catalyzed by weak Lewis acids (Bartoli et al., 2007).
Safety and Hazards
The compound is classified as an Eye Irritant (category 2) and a Skin Sensitizer (category 1) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . Precautionary measures include avoiding eye and skin contact, and using personal protective equipment such as dust masks, eyeshields, and gloves .
properties
IUPAC Name |
(2R)-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO5/c1-10(2,3)16-9(14)11-4-5-15-7(6-11)8(12)13/h7H,4-6H2,1-3H3,(H,12,13)/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGWMTRPJZFEWCX-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOC(C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCO[C@H](C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80424927 | |
Record name | (2R)-4-(tert-Butoxycarbonyl)morpholine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80424927 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
884512-77-0 | |
Record name | (2R)-4-(tert-Butoxycarbonyl)morpholine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80424927 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2R)-4-[(tert-butoxy)carbonyl]morpholine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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